Cas no 41079-73-6 (2,3,7,8-Tetramethoxythianthrene)
41079-73-6 structure
Product Name:2,3,7,8-Tetramethoxythianthrene
CAS No:41079-73-6
MF:C16H16O4S2
MW:336.425842285156
CID:2712787
PubChem ID:148406
Update Time:2025-04-21
2,3,7,8-Tetramethoxythianthrene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL1201869
- 41079-73-6
- Thianthrene, 2,3,7,8-tetramethoxy-
- 69098-56-2
- AKOS004903566
- 2,3,7,8-Tetramethoxythianthrene
- DTXSID40961429
-
- MDL： MFCD00096298
- Inchi： 1S/C16H16O4S2/c1-17-9-5-13-14(6-10(9)18-2)22-16-8-12(20-4)11(19-3)7-15(16)21-13/h5-8H,1-4H3
- InChI Key： JAEJQQGDBQVUAP-UHFFFAOYSA-N
- SMILES： S1C2C=C(C(=CC=2SC2C=C(C(=CC1=2)OC)OC)OC)OC
Computed Properties
- Exact Mass: 336.04900133Da
- Monoisotopic Mass: 336.04900133Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 87.5Ų
2,3,7,8-Tetramethoxythianthrene Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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